Cas no 2227786-41-4 ((1S)-3-amino-1-(2-phenylphenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(2-phenylphenyl)propan-1-ol
• CAS No: 2227786-41-4
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 5998905
• PubChem ID: 165648421
• Update Time: 2025-09-26

(1S)-3-amino-1-(2-phenylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(2-phenylphenyl)propan-1-ol
• 2227786-41-4
• EN300-1860958

• Inchi： 1S/C15H17NO/c16-11-10-15(17)14-9-5-4-8-13(14)12-6-2-1-3-7-12/h1-9,15,17H,10-11,16H2/t15-/m0/s1
• InChI Key： CMHOWZMKCHMFAY-HNNXBMFYSA-N
• SMILES： O[C@@H](CCN)C1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-3-amino-1-(2-phenylphenyl)propan-1-ol

Comprehensive Overview of (1S)-3-amino-1-(2-phenylphenyl)propan-1-ol (CAS No. 2227786-41-4): Properties, Applications, and Industry Insights

The compound (1S)-3-amino-1-(2-phenylphenyl)propan-1-ol (CAS No. 2227786-41-4) is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including a stereogenic center and a biphenyl moiety, make it a valuable intermediate for drug discovery and asymmetric synthesis. This article delves into its molecular characteristics, synthetic routes, and emerging applications, while addressing frequently searched questions in the scientific community.

Chemically, (1S)-3-amino-1-(2-phenylphenyl)propan-1-ol belongs to the class of aryl-substituted propanolamines, a group known for their bioactivity in neurological and cardiovascular therapeutics. The CAS No. 2227786-41-4 specifically identifies this enantiomer, highlighting its importance in enantioselective reactions. Researchers often explore its role as a building block for chiral ligands or pharmacophores, particularly in the design of kinase inhibitors or GPCR-targeted drugs—a trending topic in precision medicine.

Recent literature highlights the compound’s utility in asymmetric catalysis, where its amino alcohol functionality facilitates hydrogen-bond-directed transformations. This aligns with the growing demand for sustainable synthetic methods, a hot topic in green chemistry forums. Notably, its 2-phenylphenyl (biphenyl) group enhances lipophilicity, a property frequently optimized in CNS drug development—addressing common search queries like "improving blood-brain barrier penetration."

From a synthetic perspective, (1S)-3-amino-1-(2-phenylphenyl)propan-1-ol can be prepared via reductive amination of corresponding ketones or enzymatic resolution. These methods cater to the industry’s shift toward cost-effective chiral synthesis, a frequently searched term in pharmaceutical manufacturing. Analytical techniques such as HPLC with chiral stationary phases or NMR spectroscopy are typically employed to verify its enantiopurity, ensuring compliance with regulatory standards for drug intermediates.

In drug discovery, this compound’s primary amine and hydroxyl groups offer versatile sites for derivatization, enabling the construction of libraries for high-throughput screening. Its structural motifs resonate with current interests in allosteric modulators and proteolysis-targeting chimeras (PROTACs), addressing popular research questions about targeted protein degradation. Furthermore, its stability under physiological conditions makes it a candidate for prodrug design, another trending area in medicinal chemistry.

Beyond pharmaceuticals, CAS No. 2227786-41-4 finds niche applications in material science, particularly in the synthesis of chiral polymers for optoelectronic devices. This connects with searches on "organic semiconductors" and "stereocontrolled materials," reflecting cross-disciplinary interest. Environmental studies also explore its biodegradation pathways, responding to queries about "eco-friendly chemical intermediates."

Quality control of (1S)-3-amino-1-(2-phenylphenyl)propan-1-ol demands rigorous characterization, including mass spectrometry and polarimetry, to ensure batch-to-batch reproducibility—a critical concern for industrial buyers. Suppliers often highlight its storage conditions (typically 2–8°C under inert atmosphere) and handling precautions, addressing FAQs about compound stability.

In summary, (1S)-3-amino-1-(2-phenylphenyl)propan-1-ol (CAS No. 2227786-41-4) exemplifies the convergence of synthetic utility and biomedical relevance. Its multifaceted applications—from drug development to advanced materials—position it as a compound of enduring interest, mirroring contemporary scientific priorities and search trends in chemistry databases and AI-driven research platforms.